{2-[2-(Trifluoromethyl)phenoxy]pyridin-4-yl}methanamine

• Molecular Formula: C13H11F3N2O
• Molecular Weight: 268.23 g/mol
• IUPAC Name: [2-[2-(trifluoromethyl)phenoxy]pyridin-4-yl]methanamine
• InChI: InChI=1S/C13H11F3N2O/c14-13(15,16)10-3-1-2-4-11(10)19-12-7-9(8-17)5-6-18-12/h1-7H,8,17H2
• InChI Key: AJQSGEUUHKBUSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)OC2=NC=CC(=C2)CN

Description

{2-[2-(Trifluoromethyl)phenoxy]pyridin-4-yl}methanamine is a chemical compound with the molecular formula C13H11F3N2O and a molecular weight of 268.23 g/mol . This compound is primarily used in research settings, particularly in the fields of proteomics and pharmaceutical testing .

Preparation Methods

The synthesis of {2-[2-(Trifluoromethyl)phenoxy]pyridin-4-yl}methanamine involves several steps. One common synthetic route includes the reaction of 2-(trifluoromethyl)phenol with 4-chloropyridine in the presence of a base to form the intermediate 2-[2-(trifluoromethyl)phenoxy]pyridine. This intermediate is then reacted with formaldehyde and ammonia to yield the final product, this compound .

Chemical Reactions Analysis

{2-[2-(Trifluoromethyl)phenoxy]pyridin-4-yl}methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the pyridine ring, using reagents like sodium hydride and alkyl halides

Scientific Research Applications

{2-[2-(Trifluoromethyl)phenoxy]pyridin-4-yl}methanamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: This compound is utilized in proteomics research to study protein interactions and functions.

Medicine: It is investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: It is used in the development of specialty chemicals and materials

Mechanism of Action

The mechanism of action of {2-[2-(Trifluoromethyl)phenoxy]pyridin-4-yl}methanamine involves its interaction with specific molecular targets and pathways. It is known to bind to certain enzymes and receptors, modulating their activity. This interaction can lead to changes in cellular signaling pathways, affecting various biological processes .

Comparison with Similar Compounds

{2-[2-(Trifluoromethyl)phenoxy]pyridin-4-yl}methanamine can be compared with similar compounds such as:

{2-[2-(Trifluoromethyl)phenoxy]pyridin-4-yl}methylamine: This compound has a similar structure but differs in its functional groups, leading to different chemical properties and applications.

{2-[2-(Trifluoromethyl)phenoxy]pyridin-4-yl}methanol: Another structurally related compound with distinct reactivity and uses.

These comparisons highlight the unique properties and applications of this compound in various scientific fields.